Cas no 1423026-96-3 (2-amino-2-phenyl-N-(1H-pyrazol-4-yl)acetamide dihydrochloride)

• Product Name: 2-amino-2-phenyl-N-(1H-pyrazol-4-yl)acetamide dihydrochloride
• CAS No: 1423026-96-3
• MF: C₁₁H₁₃ClN₄O
• MW: 252.700120687485
• CID: 4598163
• PubChem ID: 71757079
• Update Time: 2025-05-27

2-amino-2-phenyl-N-(1H-pyrazol-4-yl)acetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-phenyl-N-(1H-pyrazol-4-yl)acetamide dihydrochloride

• Inchi： 1S/C11H12N4O.ClH/c12-10(8-4-2-1-3-5-8)11(16)15-9-6-13-14-7-9;/h1-7,10H,12H2,(H,13,14)(H,15,16);1H
• InChI Key： RBSFXFSJXSPGMD-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(N)C(=O)NC1=CNN=C1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-phenyl-N-(1H-pyrazol-4-yl)acetamide dihydrochloride

Comprehensive Overview of 2-amino-2-phenyl-N-(1H-pyrazol-4-yl)acetamide dihydrochloride (CAS No. 1423026-96-3)

2-amino-2-phenyl-N-(1H-pyrazol-4-yl)acetamide dihydrochloride (CAS No. 1423026-96-3) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often abbreviated for convenience, features a phenyl group and a pyrazole moiety, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications in kinase inhibition and central nervous system (CNS) drug development, aligning with current trends in precision medicine and targeted therapies.

The molecular structure of 2-amino-2-phenyl-N-(1H-pyrazol-4-yl)acetamide dihydrochloride includes an acetamide backbone linked to both aromatic and heterocyclic groups. This configuration enhances its binding affinity to biological targets, a feature highly sought after in high-throughput screening (HTS) for novel therapeutics. Recent studies highlight its role in modulating protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. As the demand for small-molecule modulators grows, this compound’s relevance in medicinal chemistry continues to rise.

From a synthetic perspective, CAS No. 1423026-96-3 is synthesized through multi-step organic reactions, often involving amide coupling and salt formation techniques. Its dihydrochloride form improves solubility, a critical factor for in vitro and in vivo assays. Laboratories focusing on fragment-based drug design (FBDD) frequently utilize this compound due to its balanced lipophilicity and hydrogen-bonding capacity, which are essential for optimizing drug-like properties.

In the context of AI-driven drug discovery, 2-amino-2-phenyl-N-(1H-pyrazol-4-yl)acetamide dihydrochloride has been flagged in computational databases as a promising scaffold for machine learning (ML) models. Its structural fingerprints are analyzed to predict bioactivity against undisclosed targets, reflecting the intersection of cheminformatics and artificial intelligence. This aligns with frequent search queries like "AI in compound screening" and "next-generation drug discovery tools."

Quality control and characterization of CAS No. 1423026-96-3 rely on advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a priority for researchers investigating structure-activity relationships (SAR). The compound’s stability under various pH conditions also makes it suitable for formulation studies, addressing common industry challenges like drug delivery optimization.

Environmental and safety profiles of 2-amino-2-phenyl-N-(1H-pyrazol-4-yl)acetamide dihydrochloride adhere to REACH and GMP guidelines, with no reported hazards under standard handling conditions. Its classification as a non-regulated material facilitates global procurement, a key consideration for contract research organizations (CROs) and academic labs collaborating internationally.

Future prospects for this compound include exploration in epigenetics and immune-oncology, where its scaffold could inspire derivatives with enhanced selectivity. As the scientific community prioritizes sustainable chemistry, greener synthesis routes for CAS No. 1423026-96-3 are under investigation, resonating with popular searches like "green synthesis of pharmaceuticals."